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Compound of Interest

Compound Name: 2,5-Dimethylbenzoic acid

Cat. No.: B030941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2,5-Dimethylbenzoic acid (CAS No: 610-72-0). The information presented herein

is intended to support research, development, and quality control activities involving this

compound. All quantitative data is summarized for clarity, and detailed experimental protocols

are provided for key analytical procedures.

Core Physicochemical Data
2,5-Dimethylbenzoic acid, also known as isoxylic acid, is a substituted aromatic carboxylic

acid.[1] Its fundamental physicochemical properties are crucial for understanding its behavior in

various chemical and biological systems.
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Property Value Source(s)

IUPAC Name 2,5-dimethylbenzoic acid [2][3]

Synonyms
Isoxylic acid, p-Xylylic acid, 2-

Carboxy-1,4-dimethylbenzene
[1][4]

CAS Number 610-72-0 [2][4]

Molecular Formula C9H10O2 [1][2]

Molecular Weight 150.17 g/mol [4]

Appearance
White to off-white crystalline

powder
[3][5]

Melting Point 131-135 °C [3][6][7]

Boiling Point 268 °C [2][5][6]

Density 1.069 g/cm³ [6]

pKa 3.99 at 25°C [8]

Solubility

Insoluble in water.[2] Soluble in

methanol with very faint

turbidity.[5][8]

LogP 2.00160 [7]

Experimental Protocols
Accurate determination of physicochemical properties is fundamental to chemical research and

development. The following sections detail standardized experimental methodologies for key

parameters of 2,5-Dimethylbenzoic acid.

Melting Point Determination
The melting point is a critical indicator of purity for a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)
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Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional, for fine powdering)

Procedure:

A small amount of finely powdered 2,5-Dimethylbenzoic acid is introduced into a capillary

tube to a height of 1-2 mm.[1][2]

The capillary tube is attached to a thermometer, ensuring the sample is aligned with the

thermometer bulb.[2]

The assembly is placed in a heating bath (oil or a metal block).

The sample is heated slowly, at a rate of approximately 2°C per minute as the expected

melting point is approached.

The temperature at which the first liquid appears (onset of melting) and the temperature at

which the last solid particle disappears (completion of melting) are recorded. This range is

the melting point.[6] For a pure compound, this range is typically narrow (0.5-1.0°C).

Boiling Point Determination
For a solid compound like 2,5-Dimethylbenzoic acid, the boiling point is determined at

atmospheric pressure.

Apparatus:

Thiele tube or similar heating apparatus

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer
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Liquid for heating bath (e.g., paraffin oil)

Procedure:

A small quantity of 2,5-Dimethylbenzoic acid is placed in the fusion tube.

The capillary tube is placed inside the fusion tube with its open end submerged in the molten

sample.

The fusion tube is attached to a thermometer and heated in a Thiele tube.[9][10]

Heating continues until a steady stream of bubbles emerges from the capillary tube.[10][11]

The heat source is removed, and the apparatus is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[9]

pKa Determination by Potentiometric Titration
The acid dissociation constant (pKa) is a measure of the strength of an acid in solution.

Apparatus:

pH meter with a glass electrode

Burette

Magnetic stirrer and stir bar

Beaker

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Procedure:

A precisely weighed sample of 2,5-Dimethylbenzoic acid is dissolved in a suitable solvent

(e.g., a mixture of water and a co-solvent like methanol if solubility is low).[12]
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The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is

immersed.

The solution is titrated with the standardized NaOH solution, added in small, known

increments from the burette.[7]

The pH is recorded after each addition of titrant, allowing the reading to stabilize.[7]

A titration curve is generated by plotting the pH versus the volume of NaOH added.

The equivalence point is determined from the inflection point of the curve. The volume of

NaOH at the half-equivalence point is then found.[5]

The pH at the half-equivalence point is equal to the pKa of the acid.[13]

Aqueous Solubility Determination
This protocol outlines a general method for determining the solubility of a sparingly soluble

organic acid.

Apparatus:

Scintillation vials or test tubes with closures

Shaker or rotator

Analytical balance

Centrifuge

HPLC or UV-Vis spectrophotometer for quantification

Procedure:

An excess amount of 2,5-Dimethylbenzoic acid is added to a known volume of water in a

vial.

The vial is sealed and agitated at a constant temperature for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached.
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The suspension is then centrifuged to separate the undissolved solid.

A known volume of the clear supernatant is carefully removed.

The concentration of 2,5-Dimethylbenzoic acid in the supernatant is determined using a

suitable analytical method, such as HPLC or UV-Vis spectrophotometry, against a standard

curve. This concentration represents the aqueous solubility.

LogP (Octanol-Water Partition Coefficient)
Determination
LogP is a measure of a compound's lipophilicity. The shake-flask method is a common direct

determination technique.

Apparatus:

Separatory funnel or capped centrifuge tubes

n-Octanol (pre-saturated with water)

Water (pre-saturated with n-octanol)

Shaker

Centrifuge

Analytical instrument for quantification (e.g., HPLC, UV-Vis)

Procedure:

A known amount of 2,5-Dimethylbenzoic acid is dissolved in either water or n-octanol.

The solution is added to a separatory funnel containing the other immiscible solvent.

The funnel is shaken vigorously for a set period to allow for partitioning of the solute between

the two phases and then left to stand for the phases to separate.[4][14]

The two phases are separated.
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The concentration of 2,5-Dimethylbenzoic acid in each phase is determined analytically.

The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol

phase to the concentration in the aqueous phase.

LogP is the base-10 logarithm of P.[3]

Visualized Experimental Workflow
The following diagram illustrates a typical laboratory workflow for the purification of a solid

organic acid like 2,5-Dimethylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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